N-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]acetamide

• IUPAC Name: N-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]acetamide
• InChI: InChI=1S/C16H13N3O2/c1-11(20)17-14-9-7-13(8-10-14)16-18-15(19-21-16)12-5-3-2-4-6-12/h2-10H,1H3,(H,17,20)
• InChI Key: QAYLSQHCLYRUBL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C2=NC(=NO2)C3=CC=CC=C3
• Molecular Formula: C16H13N3O2
• DSSTOX Substance ID: DTXSID10368648
• Molecular Weight: 279.29 g/mol
• CAS RN: 93245-20-6

Description

“N-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]acetamide” is a compound that belongs to the 1,2,4-oxadiazole class of compounds. These compounds are known for their broad spectrum of biological activities, including anti-bacterial, anti-viral, and anti-leishmanial activities. They are often used in the synthesis of new chemical entities with potential anti-infective activity.

Scientific Research Applications

Anticancer Activity

. . .

Anti-Inflammatory Activity

. This suggests that “N-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]acetamide” may also possess anti-inflammatory properties.

Anticonvulsant Activity

. This could potentially be an area of application for “N-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]acetamide”.

Antiviral Activity

. This suggests that “N-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]acetamide” could potentially be used in the treatment of viral infections.

Antibacterial and Antifungal Activity

.

Antidepressant Activity

. This suggests that “N-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]acetamide” could potentially be used in the treatment of depression.

Antiangiogenic Activity

. This suggests that “N-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]acetamide” could potentially inhibit the growth of new blood vessels, which is useful in treating conditions like cancer.

Anti-Alzheimer’s Activity

. This suggests that “N-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]acetamide” could potentially be used in the treatment of Alzheimer’s disease.

Mechanism of Action

Target of Action

Compounds with a 1,2,4-oxadiazole core have been reported to exhibit a broad spectrum of biological activities, suggesting that they may interact with multiple targets .

Mode of Action

It’s known that 1,2,4-oxadiazole derivatives can exhibit anti-inflammatory properties

Biochemical Pathways

Given the anti-inflammatory properties of 1,2,4-oxadiazole derivatives, it’s plausible that hms1766f13 may influence pathways related to inflammation and immune response .

Result of Action

Given the reported anti-inflammatory properties of 1,2,4-oxadiazole derivatives, it’s plausible that hms1766f13 may exert anti-inflammatory effects at the molecular and cellular levels .